Cas no 740768-99-4 (Azetidine-3-carboxamide)

Azetidine-3-carboxamide is a heterocyclic organic compound featuring a four-membered azetidine ring with a carboxamide functional group at the 3-position. This structure imparts unique reactivity and versatility, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its constrained ring system enhances conformational rigidity, which can improve binding affinity in drug design. The carboxamide group offers sites for further derivatization, enabling the development of targeted bioactive molecules. Azetidine-3-carboxamide is particularly useful in medicinal chemistry for constructing protease inhibitors, receptor modulators, and other small-molecule therapeutics. Its stability and synthetic accessibility further contribute to its utility in research and industrial applications.
Azetidine-3-carboxamide structure
Azetidine-3-carboxamide structure
Product Name:Azetidine-3-carboxamide
CAS No:740768-99-4
MF:C4H8N2O
MW:100.119120597839
MDL:MFCD10565784
CID:1040664
PubChem ID:17931405
Update Time:2025-05-27

Azetidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • Azetidine-3-carboxamide
    • LogP
    • 3-AZETIDINECARBOXAMIDE
    • FT-0684717
    • AM20100716
    • 3-AzetidinecarboxaMide HCl
    • SCHEMBL1366389
    • AKOS006305027
    • A838006
    • DTXSID40591629
    • VALZSZJVEFACEZ-UHFFFAOYSA-N
    • CS-0053755
    • AZETIDINE-3-CARBOXYLIC ACID AMIDE
    • J-511747
    • AS-33442
    • 740768-99-4
    • MFCD10565784
    • PB14800
    • EN300-81881
    • SY032525
    • F2158-1524
    • DB-348136
    • MDL: MFCD10565784
    • Inchi: 1S/C4H8N2O/c5-4(7)3-1-6-2-3/h3,6H,1-2H2,(H2,5,7)
    • InChI Key: VALZSZJVEFACEZ-UHFFFAOYSA-N
    • SMILES: O=C(C1CNC1)N

Computed Properties

  • Exact Mass: 100.06374
  • Monoisotopic Mass: 100.064
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 87.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.1A^2
  • XLogP3: -1.5

Experimental Properties

  • Density: 1.171
  • Boiling Point: 300.9°C at 760 mmHg
  • Flash Point: 135.8°C
  • Refractive Index: 1.503
  • PSA: 55.12

Azetidine-3-carboxamide Pricemore >>

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